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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212 Get Quote

Introduction

Disperse Yellow 42 is a nitrodiphenylamine disperse dye known for its brilliant yellow shade

and good dyeing performance.[1] It is primarily utilized in the textile industry for dyeing

synthetic fibers, especially polyester and its blends with other fibers like cotton or viscose.[1] Its

properties make it particularly suitable for high-temperature and high-pressure dyeing methods,

which are standard for polyester.[1] The dyeing of blended fabrics, such as polyester/cotton, is

a complex process as it involves two fibers with different chemical properties. Typically, this

requires separate classes of dyes: disperse dyes for the polyester component and other types,

like reactive dyes, for the cellulosic component.[2]

Physicochemical Properties of Disperse Yellow 42
Disperse Yellow 42 is a brown-yellow powder soluble in organic solvents like ethanol,

acetone, and benzene. It is stable in the presence of copper and iron ions during the dyeing

process, ensuring shade consistency.
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Property Value Reference

C.I. Name Disperse Yellow 42

CAS Number 5124-25-4

Molecular Formula C₁₈H₁₅N₃O₄S

Molecular Weight 369.40 g/mol

Melting Point 157°C

Optimal Dyeing pH 3 - 7

Optimal Dyeing Temp. 120 - 130°C

Application in Polyester/Cotton (P/C) Blended
Fabrics
Dyeing polyester/cotton blends with Disperse Yellow 42 for the polyester portion can be

accomplished through several methods. The choice of method depends on available

machinery, desired fastness properties, and economic considerations. The most common

approaches are the two-bath and the one-bath processes.

Two-Bath Dyeing: This is a conventional and widely used method where the two fiber types

are dyed sequentially. First, the polyester component is dyed with a disperse dye (like

Disperse Yellow 42) using a high-temperature, high-pressure (HTHP) exhaust method. After

this, the cotton component is dyed in a second bath with a suitable dye class, such as

reactive or vat dyes. This method generally yields optimal shades and fastness.

One-Bath Dyeing: This method aims to reduce processing time, energy, and water

consumption by dyeing both fibers in a single bath. It can be performed in one or two steps.

One-Bath, Two-Step: The disperse dye for polyester and the reactive dye for cotton are

added to the same bath, but the conditions (pH and temperature) are adjusted in

sequence to fix each dye onto its respective fiber.

One-Bath, One-Step: This advanced method involves dyeing both fibers simultaneously

under a single set of conditions. This may require specialized dyes or chemical
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modification of the cotton fiber to allow it to be dyed with disperse dyes.

Experimental Protocols
Protocol 1: Two-Bath High-Temperature Exhaust Dyeing
of Polyester/Cotton
This protocol describes the sequential dyeing of the polyester and cotton components in

separate baths.

Part A: Polyester Dyeing (HTHP Method)

Pre-treatment: Ensure the fabric is properly desized, scoured, and bleached.

Dye Bath Preparation: Prepare the dye bath with a material-to-liquor ratio (M:L) of 1:10 to

1:20. Add the following chemicals:

Component Concentration Purpose

Disperse Yellow 42 X% (on weight of fabric) Coloration

Dispersing Agent 1 g/L Prevents dye agglomeration

Levelling Agent 0.5 - 1 g/L Ensures even dye uptake

Acetic Acid q.s. to pH 5-6 pH control

Sequestering Agent 1-2 g/L (if needed) Sequesters hard water ions

Table based on information from

Dyeing Cycle:

Load the fabric into the HTHP dyeing machine.

Add the prepared chemicals (except the dye) and run the machine for 10-15 minutes at

50-60°C.

Add the dispersed dye solution.
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Raise the temperature to 120-130°C at a rate of 1-2°C/minute.

Hold at this temperature for 45-60 minutes.

Cool the bath down to 70-80°C.

Reduction Clearing: After dyeing, perform a reduction clearing process to remove unfixed

surface dye from the polyester, which is crucial for good wash fastness.

Prepare a bath with 2 g/L Sodium Hydrosulfite and 2 g/L Caustic Soda.

Treat the fabric at 70-80°C for 15-20 minutes.

Rinse thoroughly with hot and then cold water.

Neutralization: Neutralize the fabric with a weak acid (e.g., acetic acid) and rinse again.

Part B: Cotton Dyeing (Reactive Dye)

Dye Bath Preparation: Prepare a new bath with reactive dye, salt (e.g., Glauber's salt) for

exhaustion, and soda ash for fixation, following the specific reactive dye's application profile.

Dyeing: Dye the cotton component according to standard procedures for reactive dyes

(typically at 60-80°C).

Post-Treatment: After dyeing, rinse the fabric and perform a soaping treatment at the boil to

remove unfixed reactive dye. Rinse again until the water is clear and dry the fabric.
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Fabric Pre-treatment

Part 1: Polyester Dyeing (HTHP)

Part 2: Cotton Dyeing
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Two-Bath Dyeing Workflow for P/C Blends.
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Protocol 2: One-Bath, Two-Step Exhaust Dyeing of
Polyester/Cotton
This protocol combines the dyeing processes in a single bath by manipulating conditions

sequentially.

Pre-treatment: As in Protocol 1.

Dye Bath Preparation: Prepare the dye bath (M:L 1:10) containing:

Component Concentration

Disperse Yellow 42 X% (on weight of fabric)

Compatible Reactive Dye Y% (on weight of fabric)

Dispersing/Levelling Agent 1-2 g/L

Sequestering Agent 1 g/L

Glauber's Salt 40-60 g/L

| Acetic Acid | q.s. to pH 5-6 |

Dyeing Cycle:

Polyester Dyeing Stage:

Load fabric, add all chemicals except reactive dye alkali (soda ash), and run for 10

minutes at 60°C.

Raise temperature to 130°C at 1.5°C/minute.

Hold for 45-60 minutes to dye the polyester.

Cotton Dyeing Stage:

Cool the bath to 80°C.
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Add the alkali (e.g., Soda Ash) to raise the pH to 10-11 for reactive dye fixation.

Hold at 80°C for 45-60 minutes to dye the cotton.

Post-Treatment:

Cool the bath and drain.

Rinse the fabric thoroughly with hot and cold water.

Perform a soaping wash at 95°C for 15 minutes to remove all unfixed dyes.

Rinse and dry.
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Post-Treatment

Start: Pre-treated P/C Fabric
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One-Bath, Two-Step Dyeing Workflow.
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Conclusion
Disperse Yellow 42 is a versatile and effective dye for the polyester component in blended

fabrics. While the traditional two-bath method is reliable for achieving high-quality dyeing,

modern one-bath procedures offer significant advantages in terms of efficiency and

environmental impact. The successful application of Disperse Yellow 42 in these processes

requires careful control of dyeing parameters such as temperature, pH, and the selection of

compatible auxiliary chemicals and partner dyes for the cellulosic fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1218212?utm_src=pdf-body
https://www.benchchem.com/product/b1218212?utm_src=pdf-body
https://www.benchchem.com/product/b1218212?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-42.html
https://textilelearner.net/dyeing-of-polyester-and-cotton-blend/
https://www.benchchem.com/product/b1218212#application-of-disperse-yellow-42-in-dyeing-blended-fabrics
https://www.benchchem.com/product/b1218212#application-of-disperse-yellow-42-in-dyeing-blended-fabrics
https://www.benchchem.com/product/b1218212#application-of-disperse-yellow-42-in-dyeing-blended-fabrics
https://www.benchchem.com/product/b1218212#application-of-disperse-yellow-42-in-dyeing-blended-fabrics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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